Cas no 1701556-54-8 (6-Cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid)

• Product Name: 6-Cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid
• CAS No: 1701556-54-8
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 4613019
• Update Time: 2025-10-29

6-Cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid

• Inchi： 1S/C9H9N3O2S/c1-4-11-12-7(8(13)14)6(5-2-3-5)10-9(12)15-4/h5H,2-3H2,1H3,(H,13,14)
• InChI Key： GUJHBPLVHOTMCE-UHFFFAOYSA-N
• SMILES： S1C(C)=NN2C(C(O)=O)=C(C3CC3)N=C12

Additional information on 6-Cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid

Introduction to 6-Cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid (CAS No. 1701556-54-8)

6-Cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid, identified by its CAS number 1701556-54-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and promising biological activities. This compound belongs to the imidazo[2,1-b][1,3,4]thiadiazole class, a scaffold that has been extensively studied for its potential in drug discovery. The presence of both imidazole and thiadiazole rings in its structure imparts distinct electronic and steric properties, making it a versatile candidate for further medicinal chemistry exploration.

The imido[2,1-b][1,3,4]thiadiazole core is a fused bicyclic system consisting of an imidazole ring linked to a thiadiazole ring. This structural motif is known for its ability to interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions. The 6-cyclopropyl substituent at the 6-position and the 2-methyl group at the 2-position further modulate the electronic properties of the molecule, influencing its reactivity and binding affinity. The 5-carboxylic acid moiety at the 5-position provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 6-cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid as a lead compound for developing novel therapeutic agents. Studies have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors implicated in inflammatory and infectious diseases. For instance, preliminary computational studies suggest that it may interact with bacterial enzymes involved in DNA replication and transcription, making it a promising candidate for antibiotics targeting resistant strains.

In addition to its antimicrobial potential, this compound has shown promise in addressing neurological disorders. The unique combination of rings in its structure allows it to penetrate the blood-brain barrier more effectively than many traditional small molecules. Preclinical trials have indicated that derivatives of this scaffold may have neuroprotective effects by modulating neurotransmitter release and reducing oxidative stress. These findings are particularly encouraging given the increasing prevalence of neurodegenerative diseases worldwide.

The 5-carboxylic acid group in 6-cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid also opens up possibilities for covalent drug design strategies. By linking this compound to other bioactive molecules or targeting ligands via peptide or nucleotide linkers, researchers can develop prodrugs that release their active form inside specific cellular compartments. This approach has been successfully employed in antiviral therapies and cancer treatments, where targeted delivery significantly enhances efficacy while minimizing side effects.

From a synthetic chemistry perspective, 6-cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid exemplifies an elegant example of heterocyclic chemistry. The synthesis involves multi-step reactions that showcase the power of transition metal catalysis and palladium-mediated cross-coupling reactions. These synthetic methodologies not only allow for the efficient preparation of this compound but also provide valuable insights into developing similar scaffolds with tailored biological activities.

The growing interest in imido[2,1-b][1,3,4]thiadiazole derivatives is reflected in the increasing number of patents and publications focusing on their medicinal applications. Companies specializing in contract research organizations (CROs) have developed high-throughput screening platforms specifically designed to evaluate compounds within this class for various therapeutic indications. This trend underscores the importance of 6-cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid as a key intermediate in modern drug discovery pipelines.

In conclusion, 6-cyclopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazole-5-carboxylic acid (CAS No. 1701556-54-8) represents a fascinating compound with significant potential in pharmaceutical development. Its unique structural features make it an attractive candidate for further exploration in treating a wide range of diseases. As research continues to uncover new applications for this scaffold, it is likely that derivatives will emerge as important therapeutic agents in clinical use.